Cas no 2171945-70-1 (3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

• Product Name: 3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• CAS No: 2171945-70-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6034586
• PubChem ID: 165877223
• Update Time: 2025-06-11

3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• EN300-1525526
• 3-[2-(cyclopropylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
• 2171945-70-1

• Inchi： 1S/C28H34N2O5/c1-2-7-20(15-26(31)32)30-27(33)19(14-18-12-13-18)16-29-28(34)35-17-25-23-10-5-3-8-21(23)22-9-4-6-11-24(22)25/h3-6,8-11,18-20,25H,2,7,12-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： FQQZSPSEUBDQQT-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CC1)NC(CC(=O)O)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

Comprehensive Overview of 3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171945-70-1)

3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171945-70-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structure, featuring a cyclopropylmethyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics and biochemical research tools. The compound's propanamidohexanoic acid backbone further enhances its versatility, enabling applications in drug discovery and bioconjugation.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged, driven by advancements in peptide-based drug development and solid-phase peptide synthesis (SPPS). Researchers are particularly interested in compounds like 3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid due to their ability to improve the efficiency and yield of peptide chain assembly. The cyclopropylmethyl moiety, known for its conformational rigidity, can influence the pharmacokinetic properties of resulting peptides, making it a hotspot for structure-activity relationship (SAR) studies.

The compound's CAS No. 2171945-70-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in biopharmaceutical research. Questions such as "What are the applications of Fmoc-protected amino acids in drug discovery?" or "How does cyclopropylmethyl modification affect peptide stability?" are common among researchers. These inquiries highlight the compound's role in addressing challenges like peptide degradation and bioavailability enhancement, which are critical in the development of next-generation therapeutics.

From a synthetic perspective, 3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid exemplifies the convergence of organic chemistry and biotechnology. Its Fmoc group ensures compatibility with standard SPPS protocols, while the hexanoic acid segment provides a functional handle for further modifications. This dual functionality aligns with the industry's shift toward modular synthesis and customizable biomolecules, catering to personalized medicine and targeted drug delivery systems.

Environmental and safety considerations are also paramount when working with such compounds. Although 3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid is not classified as hazardous, proper handling and storage are essential to maintain its integrity. Researchers often seek guidance on "best practices for storing Fmoc-protected compounds" or "compatibility of cyclopropylmethyl derivatives with common solvents," underscoring the need for detailed technical documentation.

In conclusion, 3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171945-70-1) represents a pivotal building block in modern peptide chemistry and drug design. Its structural features and functional groups address key challenges in therapeutic development, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a central role in the evolution of biopharmaceuticals and precision medicine.